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Compound of Interest

Compound Name: Tetryl

Cat. No.: B1194171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of Tetryl (2,4,6-

trinitrophenyl-N-methylnitramine) and its primary metabolites. The information is compiled from

available literature and presented to facilitate objective assessment and further research. All

quantitative data are summarized in tables, and key experimental protocols are detailed.

Executive Summary
Tetryl, a nitroaromatic explosive, undergoes metabolic transformation in vivo, leading to the

formation of several metabolites, most notably picric acid and picramic acid. This guide

evaluates the available toxicological data for Tetryl and its key metabolites, highlighting

differences in their acute toxicity and genotoxic potential. While data for some metabolites

remain limited, this compilation provides a foundational understanding of their comparative

toxicology.

Acute Toxicity Profile
The acute toxicity of Tetryl and its metabolites varies significantly. Tetryl itself exhibits low

acute oral toxicity, while its metabolite, picramic acid, is considerably more toxic when

administered orally. Data for other metabolites such as N-methylpicramide and

aminodinitrophenylmethylnitramine are not readily available in the public domain.

Table 1: Comparative Acute Toxicity Data
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Compound Species Route LD50/LDLo
Value
(mg/kg)

Reference

Tetryl Rat Oral LD50 > 5000 [1]

Mouse Oral LD50 > 5000 [1]

Rabbit Dermal LD50 > 2000 [1]

Dog
Subcutaneou

s
LDLo 5000

Picramic Acid Rat Oral LD50 110 - 290

Mouse Oral LD50 378

N-

methylpicrami

de

- - -
Data not

available
-

Aminodinitrop

henyl-

methylnitrami

ne

- - -
Data not

available
-

LD50: Median Lethal Dose; LDLo: Lowest Published Lethal Dose

Table 2: No-Observed-Adverse-Effect Level (NOAEL) and Lowest-Observed-Adverse-Effect

Level (LOAEL) for Tetryl

Species Route Duration Effect
NOAEL
(mg/kg/da
y)

LOAEL
(mg/kg/da
y)

Referenc
e

Rat Oral Subchronic

Dose-

related

weight loss

0.142 1.72 [2]
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Tetryl undergoes biotransformation primarily through the reduction of its nitro groups and

cleavage of the N-NO2 bond. The proposed metabolic pathway suggests the initial

transformation to picric acid, which is then further metabolized to picramic acid. Other

metabolites, including N-methyl-2,4,6-trinitroaniline (N-methylpicramide) and

aminodinitrophenylmethylnitramine, have also been identified.[3][4]
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Dosing Phase

Main Study & Analysis

Start with a dose just below
the estimated LD50

Dose a single animal

Observe for 48 hours
Stopping criteria met?

(e.g., 3 consecutive survivors,
5 reversals in 6 animals)

Animal Survives?

Increase dose for
the next animal

Yes

Decrease dose for
the next animal

No

No

Calculate LD50 using
Maximum Likelihood Method

Yes

End of Study

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Toxicology of Tetryl and Its Metabolites: A
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194171#comparative-toxicology-of-tetryl-and-its-
metabolites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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